![molecular formula C18H21N3OS B4441581 N-1-adamantyl-3-aminothieno[2,3-b]pyridine-2-carboxamide](/img/structure/B4441581.png)
N-1-adamantyl-3-aminothieno[2,3-b]pyridine-2-carboxamide
Overview
Description
N-1-adamantyl-3-aminothieno[2,3-b]pyridine-2-carboxamide, also known as A-889425, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound has been shown to have a high affinity for the cannabinoid receptor type 2 (CB2), which is expressed in the immune system and central nervous system.
Mechanism of Action
The mechanism of action of N-1-adamantyl-3-aminothieno[2,3-b]pyridine-2-carboxamide involves the inhibition of CB2 activation by endocannabinoids. CB2 is expressed in immune cells and has been implicated in the regulation of inflammation and pain. Endocannabinoids are naturally occurring compounds that activate CB2, leading to the release of inflammatory mediators and the promotion of pain. This compound inhibits this process, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, the compound has been shown to reduce inflammation and pain, as well as inhibit the growth of cancer cells. This compound has also been shown to have immunomodulatory effects, including the regulation of cytokine production and the promotion of T-cell differentiation.
Advantages and Limitations for Lab Experiments
One of the advantages of N-1-adamantyl-3-aminothieno[2,3-b]pyridine-2-carboxamide is its high affinity for CB2, which makes it a useful tool for studying the role of CB2 in various diseases. The compound is also relatively stable and easy to synthesize, which makes it a practical choice for laboratory experiments. However, this compound has some limitations, including its moderate yield and purity, which can make it difficult to obtain large quantities of the compound for in vivo studies.
Future Directions
There are several future directions for the study of N-1-adamantyl-3-aminothieno[2,3-b]pyridine-2-carboxamide. One area of research is the potential therapeutic applications of the compound in various diseases, including inflammation, pain, and cancer. Another area of research is the development of more potent and selective CB2 inhibitors, which could have improved therapeutic efficacy and reduced side effects. Additionally, the role of CB2 in various physiological processes, including immune function and neuroprotection, is an area of active research that could benefit from the use of this compound as a tool.
Scientific Research Applications
N-1-adamantyl-3-aminothieno[2,3-b]pyridine-2-carboxamide has been studied for its potential therapeutic applications in various diseases, including inflammation, pain, and cancer. The compound has been shown to have a high affinity for CB2, which is expressed in immune cells and has been implicated in the regulation of inflammation and pain. This compound has been shown to inhibit the activation of CB2 by endocannabinoids, which can reduce inflammation and pain in animal models.
Properties
IUPAC Name |
N-(1-adamantyl)-3-aminothieno[2,3-b]pyridine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS/c19-14-13-2-1-3-20-17(13)23-15(14)16(22)21-18-7-10-4-11(8-18)6-12(5-10)9-18/h1-3,10-12H,4-9,19H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKNLCOIZULGORT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)C4=C(C5=C(S4)N=CC=C5)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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